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Introduction
Aluminum iodide (AlI₃) is a versatile inorganic compound that serves as a powerful Lewis acid

in various chemical transformations. Its utility in organic synthesis, particularly in the cleavage

of ether and ester bonds, as well as in deoxygenation reactions, makes it a valuable reagent

for researchers and drug development professionals. This technical guide provides an in-depth

overview of the physical and chemical properties of aluminum iodide, complete with detailed

experimental protocols and visualizations to facilitate its effective use in a laboratory setting.

Physical Properties of Aluminum Iodide
Aluminum iodide is typically encountered in its anhydrous (AlI₃) and hexahydrated (AlI₃·6H₂O)

forms. The physical properties of both are summarized below.
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Property
Anhydrous Aluminum
Iodide (AlI₃)

Aluminum Iodide
Hexahydrate (AlI₃·6H₂O)

Molar Mass 407.695 g/mol [1][2] 515.786 g/mol [1][2]

Appearance
White to yellowish-brown

powder or lumps[3][4]
Yellowish powder[1][2]

Density 3.98 g/cm³[1][2] 2.63 g/cm³[1][2]

Melting Point 188.28 °C (461.43 K)[1] 185 °C (decomposes)[1]

Boiling Point 382 °C (655 K) (sublimes)[1] Not applicable

Solubility

Very soluble in water (with

partial hydrolysis), soluble in

alcohol, ether, and carbon

disulfide.[1][3]

Soluble in water, alcohol, and

ether.[1]

Crystal Structure Monoclinic[1] Not specified

Chemical Properties and Reactivity
Anhydrous aluminum iodide is a potent Lewis acid, readily accepting electron pairs.[1][2][5]

This property underpins its reactivity and applications in organic synthesis.

Lewis Acidity: The aluminum center in AlI₃ is electron-deficient, making it a strong Lewis acid.

It readily forms adducts with Lewis bases such as ethers, amines, and carbonyl compounds.

Reactivity with Water: Anhydrous aluminum iodide reacts vigorously with water, undergoing

hydrolysis to form aluminum hydroxide and hydrogen iodide.[3][6] This reaction is highly

exothermic. The hexahydrated form is the result of the reaction between metallic aluminum

or aluminum hydroxide with hydroiodic acid.[1][7]

Ether and Ester Cleavage: One of the most significant applications of aluminum iodide is the

cleavage of C-O bonds in ethers and esters.[1][4][7] This is particularly useful for the

deprotection of hydroxyl and carboxyl groups in complex molecules.

Deoxygenation of Epoxides: Aluminum iodide is an effective reagent for the deoxygenation of

epoxides to the corresponding alkenes.[1][7]
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Experimental Protocols
Synthesis of Anhydrous Aluminum Iodide
This protocol describes the direct synthesis of anhydrous aluminum iodide from its elements.

The reaction is highly exothermic and should be performed in a well-ventilated fume hood with

appropriate safety precautions.

Materials:

Aluminum powder (fine)

Iodine crystals

Mortar and pestle

Evaporating dish

Heat-resistant mat

Teat pipette

Water

Procedure:

In a fume hood, finely grind 4.0 g of iodine crystals using a clean, dry mortar and pestle.[1][6]

Carefully and thoroughly mix the ground iodine with 0.5 g of fine aluminum powder.[1][6]

Transfer the mixture to an evaporating dish placed on a heat-resistant mat and form a small

mound with an indentation at the top.[1]

Using a teat pipette, add 2-3 drops of water to the indentation in the mixture.[1] An induction

period may occur before the reaction initiates.

The reaction will proceed vigorously with the evolution of heat, light, and purple iodine vapor.

[7][8][9] The resulting white to off-white solid is anhydrous aluminum iodide.
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Allow the product to cool completely in the fume hood before handling. Due to its

hygroscopic nature, it should be stored in a tightly sealed container under an inert

atmosphere.

Experimental Workflow for the Synthesis of Aluminum Iodide

Preparation Reaction Product Handling

Grind Iodine Crystals Mix with Aluminum Powder Transfer to Evaporating Dish Initiate with Water Vigorous Reaction Cool Product Store under Inert Atmosphere

Click to download full resolution via product page

Workflow for the synthesis of anhydrous aluminum iodide.

Characterization of Aluminum Iodide
Apparatus:

Melting point apparatus

Capillary tubes (sealed at one end)

Procedure:

Finely powder a small amount of anhydrous aluminum iodide in a dry environment (e.g., a

glove box).

Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the sample at a rate of 10-15 °C per minute initially.

Observe the sample closely as the temperature approaches the expected melting point

(around 188 °C).

Reduce the heating rate to 1-2 °C per minute to accurately determine the melting range.
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Record the temperature at which the first drop of liquid appears and the temperature at

which the entire sample has melted. This range is the melting point.

Procedure:

Weigh approximately 100 mg of aluminum iodide into a test tube.

Add 1 mL of the desired solvent (e.g., water, ethanol, diethyl ether, carbon disulfide) to the

test tube.

Vigorously shake the test tube for 1-2 minutes.

Observe if the solid has completely dissolved.

If the solid dissolves, it is considered soluble. If it does not, it is insoluble. For partially

soluble compounds, further quantitative analysis would be required. Note that aluminum

iodide will react with water.[3]

FTIR Spectroscopy:

Due to the moisture sensitivity of anhydrous AlI₃, prepare the sample in a dry environment

(glove box).

Prepare a KBr pellet by mixing a small amount of finely ground AlI₃ (approx. 1-2 mg) with

dry KBr powder (approx. 100-200 mg).[10][11]

Press the mixture into a transparent pellet using a hydraulic press.[11]

Acquire the FTIR spectrum in the range of 4000-400 cm⁻¹.

Raman Spectroscopy:

In a dry environment, load a small amount of anhydrous AlI₃ into a glass capillary tube and

seal it.

Place the capillary tube in the sample holder of the Raman spectrometer.

Acquire the Raman spectrum using an appropriate laser wavelength and power.
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²⁷Al NMR Spectroscopy:

Dissolve the aluminum iodide sample in a suitable anhydrous deuterated solvent in which

it is soluble (e.g., acetonitrile-d₃).

Use a solution of Al(NO₃)₃ in D₂O as an external reference.[12][13]

Acquire the ²⁷Al NMR spectrum. The chemical shift will provide information about the

coordination environment of the aluminum atom.

Cleavage of an Aryl Ether: Anisole
This protocol describes a representative procedure for the cleavage of the methyl ether bond in

anisole to yield phenol.

Materials:

Anhydrous aluminum iodide

Anisole

Anhydrous acetonitrile

Round-bottom flask

Reflux condenser

Heating mantle

Standard workup and purification apparatus

Procedure:

In a dry round-bottom flask under an inert atmosphere, add anhydrous aluminum iodide

(e.g., 1.1 equivalents).

Add anhydrous acetonitrile as the solvent.

To this suspension, add anisole (1 equivalent).
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Heat the reaction mixture to reflux (approximately 80 °C) and monitor the reaction progress

by TLC or GC.

Upon completion, cool the reaction mixture to room temperature.

Carefully quench the reaction by the slow addition of water.

Perform a standard aqueous workup, including extraction with an organic solvent (e.g.,

diethyl ether), washing of the organic layer, drying, and solvent removal to obtain the crude

phenol product.

Purify the product by column chromatography or distillation.
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Mechanism of Aryl Ether Cleavage by Aluminum Iodide

Reactants

Mechanism

Products

Anisole (Ar-O-CH3)

Coordination of AlI3 to Ether Oxygen

AlI3

Nucleophilic Attack by Iodide on Methyl Group

C-O Bond Cleavage

Aluminum Phenoxide Intermediate (Ar-O-AlI2) Methyl Iodide (CH3I)

Phenol (Ar-OH)

Aqueous Workup

Click to download full resolution via product page

Mechanism of aryl ether cleavage by aluminum iodide.

Deoxygenation of an Epoxide: Styrene Oxide
This protocol outlines a general procedure for the deoxygenation of styrene oxide to styrene.
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Materials:

Anhydrous aluminum iodide

Styrene oxide

Anhydrous solvent (e.g., acetonitrile or carbon disulfide)

Round-bottom flask

Magnetic stirrer

Standard workup and purification apparatus

Procedure:

In a dry round-bottom flask under an inert atmosphere, dissolve styrene oxide (1 equivalent)

in an anhydrous solvent.

Cool the solution in an ice bath.

Add anhydrous aluminum iodide (e.g., 1.1 equivalents) portion-wise with stirring.

Allow the reaction to warm to room temperature and stir until the starting material is

consumed (monitor by TLC or GC).

Upon completion, carefully quench the reaction with a saturated aqueous solution of sodium

thiosulfate to reduce any excess iodine.

Perform a standard aqueous workup, including extraction with an organic solvent, washing,

drying, and solvent removal.

Purify the resulting styrene by distillation or column chromatography.
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Mechanism of Epoxide Deoxygenation by Aluminum Iodide

Reactants

Mechanism

Products

Epoxide

Coordination of AlI3 to Epoxide Oxygen

AlI3

Ring Opening by Iodide Attack

Elimination of Iodo-aluminoxy Intermediate

Alkene O=Al-I

Click to download full resolution via product page

Mechanism of epoxide deoxygenation by aluminum iodide.

Safety and Handling
Anhydrous aluminum iodide is a corrosive and moisture-sensitive compound.[6] It should be

handled in a fume hood, and personal protective equipment, including gloves, safety glasses,

and a lab coat, should be worn. It reacts violently with water and should be stored under an

inert atmosphere in a cool, dry place. In case of spills, do not use water for cleanup. Instead,

use a dry absorbent material.

Conclusion
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Aluminum iodide is a powerful reagent with significant applications in organic synthesis. Its

strong Lewis acidity enables the cleavage of robust chemical bonds and the deoxygenation of

functional groups, making it an invaluable tool for chemists in research and industry. A thorough

understanding of its physical and chemical properties, coupled with careful adherence to the

provided experimental protocols, will ensure its safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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